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Compound of Interest

Compound Name: 7-APDB (hydrochloride)

Cat. No.: B1164663

Get Quote

7-APDB (2,3-dihydro-α-methyl-7-benzofuranethanamine, HCl) is a benzofuran derivative

structurally related to MDA and 6-APB. While frequently used in forensic and pharmacological

research, its structural similarity to Schedule I controlled substances places it in a complex

legal position under the Federal Analogue Act (USA) and similar legislation globally.

Critical Directive: Do not treat 7-APDB as standard organic waste. Disposal must ensure the

compound is rendered non-retrievable to prevent diversion and environmental toxicity. The only

universally accepted method for this class of compound is high-temperature incineration via a

licensed hazardous waste vendor or reverse distributor.

Chemical Identity & Hazard Profile
Before initiating disposal, verify the compound identity and hazard class to ensure correct

waste stream segregation.
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Parameter Technical Specification

Chemical Name
7-(2-Aminopropyl)-2,3-dihydrobenzofuran

hydrochloride

CAS Number
286834-86-4 (Free base) / 9001892 (Cayman

Item No.)[1]

Formula C₁₁H₁₅NO • HCl

Solubility Water, Ethanol, DMSO, DMF

Stability Stable under standard conditions; hygroscopic.

Primary Hazard Acute Toxicity (Oral); Potential CNS stimulant.

RCRA Status

Not P-listed or U-listed. Classify as

Characteristic Waste (Toxic) if TCLP fails, or

generally as D001/Organic for lab packing.

Regulatory Triage: Selecting the Disposal Pathway
Because 7-APDB is a positional isomer of regulated benzofurans, your disposal method

depends on your institution's legal classification of the substance.

Pathway A (Controlled/Analogue): If your institution treats this as a Schedule I analogue

(highly recommended for risk mitigation), you must use a Reverse Distributor.

Pathway B (Standard Chemical): If explicitly exempted or confirmed non-controlled in your

jurisdiction, use Standard Hazardous Waste streams.
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Start: 7-APDB Disposal

Is the compound Scheduled
or treated as an Analogue?

PATHWAY A:
Controlled Substance Protocol

Yes / Unsure

PATHWAY B:
Hazardous Chemical Protocol

No (Verified)

Contact DEA-Registered
Reverse Distributor

Complete DEA Form 41
(Record of Destruction)

Transfer to Licensed
Waste Vendor

Segregate into
Organic Solid/Liquid Waste

Label: 'Non-Regulated
Organic Amine Salt'

High-Temp Incineration
(Non-Retrievable)

Click to download full resolution via product page

Figure 1: Decision logic for determining the compliant disposal workflow for 7-APDB based on

regulatory status.

Detailed Disposal Protocols
Protocol A: Controlled Substance (Reverse Distribution)
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Use this protocol if your facility holds a DEA registration or if you wish to eliminate legal

ambiguity regarding the Federal Analogue Act.

Inventory Reconciliation: Ensure the mass to be disposed of matches your current inventory

logs exactly. Any discrepancy must be reported.

Vendor Selection: Contact a DEA-Registered Reverse Distributor.[2] Do not use a standard

waste hauler.

Chain of Custody:

The Reverse Distributor will issue a receipt.

DEA Form 41 is generally completed by the Reverse Distributor upon destruction, but you

must maintain records of the transfer (DEA Form 222 or invoice depending on scheduling).

Storage: Keep the material in the locked controlled substance safe until the Reverse

Distributor takes physical possession.

Protocol B: Standard Hazardous Waste (Lab Pack)
Use this protocol ONLY if the substance is confirmed non-controlled in your jurisdiction.

Solubilization (Optional but Recommended):

If the 7-APDB is a dry powder, it is safer to dissolve it in a small volume of water or ethanol

before disposal to prevent dust inhalation.

Note: Label the solution clearly with the concentration.

Containerization:

Place the vial (or solution) into a Wide-Mouth HDPE Waste Container.

Compatibility: 7-APDB HCl is compatible with standard organic solvent waste streams

(non-halogenated or halogenated, depending on the solvent used).

Labeling:
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MUST read: "Hazardous Waste - Toxic."

Chemical Contents: "7-APDB Hydrochloride (Benzofuran derivative)."[1]

Hazard Codes: Irritant, Toxic.

Aggregation: Move to the facility's Central Accumulation Area (CAA).

Destruction: The waste vendor must utilize an EPA-permitted incinerator.

Emergency Contingencies: Spills & Exposure
Do NOT wash 7-APDB down the drain. The hydrochloride salt is highly water-soluble and toxic

to aquatic life.

Spill Cleanup Workflow
Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloved), safety

goggles, and a P95/N95 respirator (if powder is airborne).

Containment:

Powder: Cover gently with damp paper towels to prevent dust generation.

Liquid: Surround with absorbent pads or vermiculite.

Neutralization (Surface Decontamination):

After removing the bulk material, wipe the surface with a 10% Bleach Solution or a

dedicated surfactant.

Mechanism:[2][3][4][5][6][7] Oxidizing agents degrade the amine functionality, reducing

pharmacological potency, though this does not replace incineration for the bulk waste.

Disposal of Cleanup Materials: All wipes, gloves, and absorbents must be treated as

hazardous chemical waste (Protocol B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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